Cas no 1803896-02-7 (4-Bromomethyl-5-iodo-1H-benzimidazole)

4-Bromomethyl-5-iodo-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct functional groups—bromomethyl and iodo substituents—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The compound's reactivity allows for selective modifications, enabling the construction of complex heterocyclic frameworks. Its structural features are particularly valuable in the development of biologically active molecules, including potential therapeutic agents. The high purity and stability of this compound ensure reliable performance in demanding synthetic applications. Researchers favor it for its well-defined reactivity profile and compatibility with diverse reaction conditions.
4-Bromomethyl-5-iodo-1H-benzimidazole structure
1803896-02-7 structure
Product Name:4-Bromomethyl-5-iodo-1H-benzimidazole
CAS No:1803896-02-7
MF:C8H6BrIN2
MW:336.955112934113
CID:4816069
Update Time:2025-06-10

4-Bromomethyl-5-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromomethyl-5-iodo-1H-benzimidazole
    • Inchi: 1S/C8H6BrIN2/c9-3-5-6(10)1-2-7-8(5)12-4-11-7/h1-2,4H,3H2,(H,11,12)
    • InChI Key: JSKKNBARMBWDGZ-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=1CBr)N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7

4-Bromomethyl-5-iodo-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061002278-250mg
4-Bromomethyl-5-iodo-1H-benzimidazole
1803896-02-7 98%
250mg
$762.04 2022-04-02
Alichem
A061002278-500mg
4-Bromomethyl-5-iodo-1H-benzimidazole
1803896-02-7 98%
500mg
$1,076.90 2022-04-02
Alichem
A061002278-1g
4-Bromomethyl-5-iodo-1H-benzimidazole
1803896-02-7 98%
1g
$1,754.73 2022-04-02

Additional information on 4-Bromomethyl-5-iodo-1H-benzimidazole

Professional Introduction to 4-Bromomethyl-5-iodo-1H-benzimidazole (CAS No. 1803896-02-7)

4-Bromomethyl-5-iodo-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803896-02-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The structural features of 4-bromomethyl-5-iodo-1H-benzimidazole, particularly the presence of both bromomethyl and iodo substituents, make it a valuable intermediate in synthetic chemistry and drug development.

The benzimidazole core is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting pharmacological properties ranging from antimicrobial to anticancer effects. The introduction of halogen atoms, such as bromine and iodine, at specific positions on the benzimidazole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions and other chemical transformations. This reactivity has made 4-bromomethyl-5-iodo-1H-benzimidazole a popular building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced therapeutic potential. One notable area of investigation is the use of 4-bromomethyl-5-iodo-1H-benzimidazole in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with protein kinases, which are key players in various diseases, including cancer and inflammatory disorders. The bromomethyl and iodo groups facilitate palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores while maintaining the integrity of the benzimidazole core.

Moreover, 4-bromomethyl-5-iodo-1H-benzimidazole has been explored in the development of antiviral agents. The benzimidazole moiety is known to disrupt viral replication cycles by inhibiting essential viral enzymes or interfering with host-virus interactions. Researchers have leveraged the reactivity of this compound to design derivatives that exhibit potent antiviral activity against a range of pathogens. The halogenated benzimidazoles derived from 4-bromomethyl-5-iodo-1H-benzimidazole have shown promise in preclinical studies, highlighting their potential as lead compounds for further optimization.

The compound's applicability extends beyond pharmaceuticals into materials science and agrochemicals. The ability to modify the benzimidazole ring through selective functionalization allows chemists to tailor its properties for specific applications. For example, derivatives of 4-bromomethyl-5-iodo-1H-benzimidazole have been investigated as photosensitizers in photodynamic therapy, where they can generate reactive oxygen species to kill cancer cells. Additionally, their structural motifs have been incorporated into agrochemicals designed to protect crops from pests and diseases.

Recent advances in synthetic methodologies have further expanded the utility of 4-bromomethyl-5-iodo-1H-benzimidazole. Techniques such as transition-metal-catalyzed coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex molecular architectures. These methods have allowed researchers to generate novel benzimidazole derivatives with precise control over their stereochemistry and electronic properties. Such precision is crucial for optimizing biological activity and minimizing off-target effects.

The growing interest in 4-bromomethyl-5-iodo-1H-benzimidazole has also spurred innovation in computational chemistry and drug discovery platforms. High-throughput screening (HTS) techniques combined with molecular modeling have accelerated the identification of promising candidates for further development. By leveraging these technologies, researchers can rapidly assess the potential of various derivatives derived from 4-bromomethyl-5-iodo-1H-benzimidazole, streamlining the drug discovery process.

In conclusion, 4-Bromomethyl-5-Iodo - 1H-Benzimidine (CAS No. 1803896 - 02 - 7) represents a critical intermediate in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents with applications spanning multiple disease areas. As research continues to uncover new synthetic strategies and biological functions, the importance of this compound is expected to grow even further.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd